5-Aminolevulinic acid hydrochloride

Specification

• CAS No.: 5451-09-2
• Molecular Formula: C5H10ClNO3
• Molecular Weight: 167.59 g/mol
• IUPAC Name: 5-amino-4-oxopentanoic acid;hydrochloride
• Standard InChI: InChI=1S/C5H9NO3.ClH/c6-3-4(7)1-2-5(8)9;/h1-3,6H2,(H,8,9);1H
• Standard InChI Key: ZLHFONARZHCSET-UHFFFAOYSA-N
• SMILES: C(CC(=O)O)C(=O)CN.Cl
• Canonical SMILES: C(CC(=O)O)C(=O)CN.Cl
• Appearance: Assay:≥98%A crystalline solid

Introduction

Chemical Properties and Structure

Molecular Characteristics

5-Aminolevulinic acid hydrochloride is a five-carbon amino acid with both oxygen and nitrogen-containing functional groups. The compound is scientifically designated by the CAS Number 5451-09-2 and possesses a defined molecular formula of C5H9NO3 · HCl. The molecular weight of 5-ALA hydrochloride consists of the base compound (131.13) with the addition of the hydrochloride salt (36.46), giving a total molecular weight of 167.59 g/mol. The SMILES notation for the compound is represented as [NH3+]CC(CCC(O)=O)=O.[Cl-], while its InChi Key is ZLHFONARZHCSET-UHFFFAOYSA-N.

The structure of 5-aminolevulinic acid hydrochloride is characterized by its amino group attached to a carbon chain with a carboxylic acid terminus. This unique structural configuration contributes to its biological activity and versatility in various applications. The hydrochloride salt form improves stability and solubility characteristics compared to the free base form, making it more suitable for pharmaceutical and research applications.

Physical and Biochemical Properties

5-Aminolevulinic acid hydrochloride typically appears as a white to off-white crystalline powder according to standard specifications. High-quality pharmaceutical and research-grade 5-ALA HCl demonstrates a purity of ≥98% when analyzed by High-Performance Liquid Chromatography (HPLC). The compound exhibits a defined melting point range of 144-151°C, which serves as an important identifier and quality parameter in manufacturing and research settings.

One of the notable characteristics of 5-ALA HCl is its excellent solubility profile. It readily dissolves in polar solvents including water, methanol, and dimethyl sulfoxide (DMSO), typically achieving concentrations of up to 10 mg/ml in each of these solvents. This solubility profile facilitates its formulation into various pharmaceutical preparations including topical solutions, gels, and oral formulations. The compound demonstrates an oral bioavailability of 50-60%, making it suitable for systemic administration.

Table 1: Physical and Chemical Properties of 5-Aminolevulinic Acid Hydrochloride

Property	Specification
CAS Number	5451-09-2
Molecular Formula	C5H9NO3 · HCl
Molecular Weight	131.13 · 36.46 g/mol
Appearance	White to off-white powder
Purity	≥98% (HPLC)
Melting Point	144-151°C
Solubility	DMSO (10mg/ml), methanol (10mg/ml), water (10mg/ml)
Bioavailability	50-60% (oral)
Storage Recommendation	Short term: +4°C; Long term: -20°C

The compound is noted to be highly hygroscopic, requiring proper storage conditions to maintain stability and potency. For short-term storage, refrigeration at +4°C is recommended, while long-term preservation requires freezing at -20°C to prevent degradation.

Biosynthetic Pathways

In nature, 5-aminolevulinic acid is synthesized through two distinct biosynthetic pathways: the C4 pathway and the C5 pathway. These pathways are distributed differently across various organisms, reflecting evolutionary divergence in metabolic processes. The C4 pathway, also known as the Shemin pathway, involves the condensation of glycine and succinyl-CoA, catalyzed by the enzyme 5-aminolevulinic acid synthase. This pathway is predominantly found in animals, fungi, and some bacteria.

The alternative C5 pathway, also referred to as the glutamate pathway, is more complex and involves multiple steps beginning with glutamyl-tRNA. This pathway is primarily observed in plants, algae, and many bacteria. The diversity in biosynthetic routes highlights the evolutionary significance of 5-ALA as a crucial metabolic intermediate. Understanding these pathways has been instrumental in developing biotechnological approaches for the commercial production of 5-ALA and its derivatives.

As a common precursor to all tetrapyrrole compounds, 5-ALA plays a pivotal role in the biosynthesis of essential biomolecules including chlorophyll, heme, and vitamin B12. These tetrapyrrole compounds are fundamental to critical biological processes such as photosynthesis, oxygen transport, and enzyme catalysis, underscoring the central importance of 5-ALA in cellular metabolism across diverse life forms.

Medical Applications

Photodynamic Therapy

5-Aminolevulinic acid hydrochloride has emerged as a highly effective agent in photodynamic therapy (PDT), a treatment modality that combines a photosensitizing compound with light of appropriate wavelength to generate reactive oxygen species that destroy target tissues. The fundamental mechanism behind 5-ALA's efficacy in PDT involves its metabolic conversion to protoporphyrin IX (PpIX), which selectively accumulates in specific tissues, particularly rapidly dividing cells such as those found in tumors and certain skin conditions.

When 5-ALA is administered topically or orally, it enters the heme biosynthetic pathway, leading to the accumulation of PpIX, a potent endogenous photosensitizer. Upon exposure to light of specific wavelengths, typically in the red spectrum, PpIX becomes activated and transfers energy to molecular oxygen, generating singlet oxygen and other reactive species that cause cellular damage through oxidative stress mechanisms. This photochemical reaction is cytotoxic and dependent on the simultaneous presence of the photosensitizer, light, and oxygen.

The photodynamic reaction initiated by 5-ALA produces several cytotoxic species including singlet oxygen, superoxide, and hydroxyl radicals. These reactive species cause damage to cellular structures and ultimately lead to cell death through apoptotic and necrotic pathways. The selectivity of this approach is derived from the preferential accumulation of PpIX in target tissues, minimizing damage to surrounding healthy cells.

In clinical applications, 5-ALA is available in various formulations. As a topical gel, it is indicated for the treatment of actinic keratoses (AKs) of mild-to-moderate severity on the face and scalp, used in combination with red light illumination. As a topical solution, it can be used for AKs of the face, scalp, and upper extremities, typically in conjunction with blue light illumination. The ability to tailor light sources and drug formulations allows for optimized treatment protocols for different conditions and anatomical locations.

Fluorescence-Guided Surgery

One of the most significant medical breakthroughs involving 5-aminolevulinic acid hydrochloride has been its application in fluorescence-guided surgery (FGS), particularly for the resection of malignant gliomas. This technique has revolutionized neurosurgical approaches to brain tumors by enabling real-time visualization of tumor boundaries during surgical procedures.

The pioneering research led by Dr. Walter Stummer in 2006 demonstrated significantly improved outcomes with 5-ALA fluorescence-guided surgery compared to conventional techniques. In this landmark study, complete tumor resection was achieved in 65% of patients in the 5-ALA group compared to only 36% in the control group. Furthermore, the 6-month progression-free survival rate was substantially higher in the 5-ALA group (41.0%) compared to patients who received conventional white light surgery (21.1%).

More recent clinical investigations have continued to validate these findings. A study comparing gross total resection (GTR) rates between 5-ALA and conventional white light surgery found a dramatic improvement with 5-ALA (60% versus 14%, representing a difference of 46% between groups). This significant enhancement in surgical precision directly impacts patient outcomes by maximizing tumor removal while preserving critical neural tissue.

The mechanism underlying this application relies on the preferential accumulation of protoporphyrin IX in tumor cells following 5-ALA administration. When illuminated with appropriate wavelength light during surgery, typically blue-violet light, the accumulated PpIX emits a distinctive pink-red fluorescence that clearly delineates tumor tissue from surrounding normal brain parenchyma. This visual guidance allows neurosurgeons to identify tumor boundaries with unprecedented accuracy, including infiltrative regions that might otherwise be missed with conventional white light visualization.

Table 2: Comparison of Surgical Outcomes Between 5-ALA Guided and Conventional Surgery

Outcome Measure	5-ALA Guided Surgery	Conventional White Light Surgery	Difference
Gross Total Resection Rate	60%	14%	46%
Complete Tumor Resection (Stummer 2006)	65%	36%	29%
Median Survival	502 days	370 days	132 days
6-Month Progression-Free Survival	41.0%	21.1%	19.9%

Beyond improved resection rates, 5-ALA fluorescence-guided surgery has demonstrated encouraging impact on survival metrics. Studies have shown median survival of 502 days in the 5-ALA group compared to 370 days with conventional surgery, though larger cohorts are needed to validate statistical significance of survival benefits. Importantly, 5-ALA has been well-tolerated across studies, with no significant adverse effects reported, reinforcing its favorable safety profile.

Dermatological Applications

5-Aminolevulinic acid hydrochloride has established a significant therapeutic presence in dermatology, particularly for the treatment of actinic keratosis and various other dermatological conditions. Actinic keratoses are precancerous lesions typically appearing on sun-damaged skin that have the potential to progress to squamous cell carcinoma. The effectiveness of 5-ALA in treating these lesions has made it a cornerstone therapy in dermatological practice.

When applied topically as a gel or solution, 5-ALA penetrates the stratum corneum and is preferentially absorbed by abnormal keratinocytes in actinic keratoses. Following absorption, the compound is converted to protoporphyrin IX, which accumulates at higher concentrations in the targeted lesions compared to surrounding healthy tissue. This selective accumulation forms the basis for the therapeutic window that allows for effective treatment with minimal damage to normal skin.

For dermatological applications, 5-ALA is available in formulations specifically designed for topical administration. These include prescription products such as Ameluz (gel) and Levulan (solution), which are approved for the treatment of actinic keratoses in combination with photodynamic therapy using specifically designed light sources. The photodynamic therapy protocol typically involves application of the 5-ALA formulation, an incubation period to allow for conversion to PpIX, followed by illumination with an appropriate light source to activate the photosensitizer.

Beyond actinic keratosis, research has demonstrated the efficacy of 5-ALA photodynamic therapy in treating severe acne. Studies have shown significant improvement in inflammatory acne lesions following 5-ALA PDT, with ongoing research focused on optimizing concentration and application protocols for different patient populations. The mechanism in acne treatment involves both direct photodynamic destruction of Propionibacterium acnes bacteria and modulation of sebaceous gland activity.

The dual capability of 5-ALA to serve both diagnostic and therapeutic functions in dermatology represents a significant advantage over conventional treatments. This theranostic approach allows clinicians to visualize affected areas through fluorescence diagnosis before proceeding with therapeutic light activation, enabling more precise treatment targeting.

Other Medical Uses

The versatility of 5-aminolevulinic acid hydrochloride extends beyond its well-established applications in neurosurgery and dermatology, encompassing a diverse range of medical conditions and specialties. Research continues to uncover novel applications that leverage the unique properties of this compound in both diagnostic and therapeutic contexts.

In oncology, 5-ALA fluorescence guidance has been explored for tumors beyond high-grade gliomas. Studies have reported varying degrees of success in meningiomas, medulloblastomas, ependymomas, and metastatic carcinomas. The ability to visualize tumor margins intraoperatively represents a significant advantage in achieving complete resection while minimizing damage to surrounding healthy tissues across multiple cancer types.

Emerging research suggests potential applications of 5-ALA in inflammatory and autoimmune conditions. The compound has been implicated in the treatment of these disorders due to its ability to induce heme oxygenase-1 (HO-1) expression, which exhibits anti-inflammatory and immunoregulatory properties. These effects may provide therapeutic benefits in conditions characterized by dysregulated immune responses and chronic inflammation.

In dentistry, 5-ALA has shown promise as a combined therapeutic-diagnostic agent. Its ability to induce photosensitivity in cariogenic bacteria makes it valuable for both visualizing and treating dental caries through photodynamic approaches. This dual-action capability offers advantages over conventional dental treatments by providing enhanced precision in identifying affected areas while simultaneously enabling targeted antimicrobial therapy.

Recent research has also explored 5-ALA in combination with ferric citrate compounds for improving aerobic capacity and exercise performance in older adults. A study demonstrated that 5-ALA combined with sodium ferric citrate effectively improved aerobic capacity and voluntary exercise training achievement in women over 75 years of age. This finding suggests potential applications in geriatric medicine and exercise physiology, particularly for addressing age-related declines in physical performance.

Additionally, 5-ALA has demonstrated efficacy in the photodynamic treatment of microbial infections. Its ability to generate reactive oxygen species upon light activation makes it a promising agent for combating various pathogens, including antibiotic-resistant bacteria. This application holds particular relevance in the context of increasing antibiotic resistance and the need for alternative antimicrobial strategies.

Agricultural and Livestock Applications

Plant Growth Regulation

5-Aminolevulinic acid hydrochloride has demonstrated remarkable efficacy as a plant growth regulator, influencing various physiological processes that contribute to enhanced agricultural productivity. As a natural metabolic intermediate in plants, exogenous application of 5-ALA interacts with endogenous pathways to stimulate growth, development, and stress resistance.

The primary mechanism through which 5-ALA enhances plant growth involves its role as a precursor in chlorophyll biosynthesis. When applied to plants, 5-ALA increases chlorophyll content, thereby enhancing photosynthetic efficiency and primary productivity. This biochemical stimulation translates into measurable improvements in various growth parameters including germination rates, seedling vigor, vegetative growth, and reproductive development.

Research has documented the effects of 5-ALA across multiple agricultural applications. It has been shown to stimulate physiochemical processes in plants, regulate growth and development during critical phases including seed germination, vegetative growth, and fruit coloring. These effects contribute to improved crop quality and yield, making 5-ALA an attractive biostimulant for sustainable agricultural practices.

The application of 5-ALA in agriculture extends beyond conventional growth promotion to include specialized aspects such as fruit coloration enhancement. By influencing metabolic pathways related to pigment formation, 5-ALA can improve the visual quality and market value of fruits and vegetables, addressing aesthetic considerations that are increasingly important in consumer markets.

Furthermore, 5-ALA has shown effectiveness in promoting root development and enhancing nutrient uptake efficiency. By stimulating root growth and activity, 5-ALA application can improve plant nutrition status and reduce the need for conventional fertilizers, contributing to more resource-efficient agricultural systems. These multifaceted benefits position 5-ALA as an innovative tool in the ongoing effort to develop more productive and sustainable agricultural practices.

Stress Mitigation in Plants

One of the most significant agricultural applications of 5-aminolevulinic acid hydrochloride is its remarkable ability to enhance plant resilience against various environmental stressors. In an era of climate change and increasing environmental challenges, this stress-mitigating capacity represents a valuable tool for maintaining agricultural productivity under adverse conditions.

Extensive research has demonstrated that 5-ALA application significantly improves plant tolerance to drought stress. Studies with sunflower (Helianthus annuus L.) have shown that exogenous 5-ALA enhanced biomass by an impressive 157.1%, 90%, and 80% under drought conditions compared to untreated controls. This dramatic improvement in drought resistance can be attributed to 5-ALA's ability to enhance water-use efficiency, regulate stomatal function, and activate protective metabolic pathways.

The stress-protective effects of 5-ALA extend to other abiotic stressors as well. Research has established that appropriate concentrations of 5-ALA effectively alleviate damage caused by weak light conditions in tobacco seedlings, demonstrating its potential for maintaining crop productivity in suboptimal lighting environments. Similarly, 5-ALA has been shown to mitigate the damaging effects of UV-B radiation in Cajanus cajan L. seedlings, offering protection against the increasing levels of ultraviolet radiation resulting from stratospheric ozone depletion.

Temperature extremes represent another significant challenge to agricultural productivity that can be addressed through 5-ALA application. The compound has demonstrated effectiveness in alleviating stress caused by low temperature conditions, contributing to improved cold tolerance in treated plants. This property is particularly valuable for extending growing seasons and reducing losses due to unexpected temperature fluctuations.

Salinity stress, a growing concern in many agricultural regions due to irrigation practices and rising sea levels, can also be mitigated through 5-ALA application. Research has shown that 5-ALA treatments help plants maintain physiological functions under saline conditions, preserving growth and yield potential in affected areas. The mechanisms involved include enhanced antioxidant activity, improved ion homeostasis, and maintenance of photosynthetic efficiency.

The multifaceted stress-protective effects of 5-ALA make it an exceptionally versatile tool for addressing various environmental challenges in agriculture. By enhancing plant resilience across multiple stress factors, 5-ALA applications can contribute significantly to stabilizing agricultural productivity in the face of increasingly unpredictable and challenging growing conditions.

Feed Additives for Livestock

Beyond its applications in plant agriculture, 5-aminolevulinic acid hydrochloride has emerged as a valuable feed additive in livestock production systems. Research has demonstrated multiple beneficial effects on animal health, growth performance, and product quality when 5-ALA is incorporated into animal diets.

As a natural precursor to heme compounds, 5-ALA supplementation enhances iron metabolism and oxygen transport efficiency in animals. This biochemical effect translates into improved energy production through enhanced aerobic respiration, contributing to better growth performance and feed conversion efficiency. The metabolic benefits of 5-ALA have been documented across various livestock species, including poultry, swine, and aquaculture species.

One of the most significant benefits of 5-ALA as a feed additive is its positive impact on immune function. Research has shown that 5-ALA supplementation can improve immune response parameters in livestock, enhancing resistance to infectious diseases and reducing the need for therapeutic interventions. Specifically, studies have demonstrated that 5-ALA improves ATP production and immune responses, leading to enhanced growth performance in multiple species including white shrimp, chickens, and pigs.

Table 3: Applications of 5-Aminolevulinic Acid Hydrochloride in Agriculture and Livestock

Application Area	Key Benefits	Documented Effects
Plant Growth Regulation	Enhanced photosynthesis, improved germination and development	Stimulates physiochemical processes, regulates growth from seed germination to fruit coloring
Stress Mitigation	Increased resilience to environmental stressors	Enhances biomass by up to 157.1% under drought stress; alleviates damage from weak light, UV-B, low temperature, and salinity
Livestock Feed Additive	Improved growth performance and immune function	Enhances ATP production, improves immune response in poultry, swine, and aquaculture species

The application of 5-ALA in livestock production offers several advantages over conventional growth promoters. As a natural metabolic intermediate that is non-toxic to animals and easily degraded in the environment without residues, 5-ALA represents a sustainable alternative to synthetic growth promoters and immune stimulants. This aligns with growing consumer demand for more natural production methods and reduced use of synthetic compounds in animal agriculture.

The versatility of 5-ALA as a feed additive extends to its application in diverse production systems. It has been successfully used in conventional livestock operations, aquaculture, and poultry production, demonstrating consistent benefits across different species and production contexts. This broad applicability makes 5-ALA an attractive option for producers seeking to enhance efficiency and sustainability across multiple livestock enterprises.

Market Analysis and Future Prospects

Current Market Status

The global market for 5-aminolevulinic acid hydrochloride has established a significant economic presence, reflecting its growing importance across medical, agricultural, and livestock applications. As of 2022, the global 5-ALA market was valued at USD 89.04 million, representing a substantial commercial sector with diverse product offerings and applications.

The market structure encompasses various formulations tailored to specific applications, including pharmaceutical-grade products for medical use, agricultural formulations for plant applications, and feed-grade materials for livestock supplementation. This diversification allows manufacturers to address the distinct requirements of different sectors while leveraging common production technologies and expertise.

Regional distribution of the 5-ALA market shows interesting geographical patterns, with Asia-Pacific identified as the fastest-growing region. This regional growth is driven by multiple factors, including expanding agricultural applications, increasing adoption in medical settings, and growing investment in biotechnology and pharmaceutical research across Asia-Pacific countries.

The COVID-19 pandemic presented significant challenges to the 5-ALA market, particularly in the medical sector. The widespread cancellation of elective surgeries during the pandemic resulted in reduced demand for 5-ALA in surgical applications, as hospitals prioritized emergency care and minimized patient exposure risks. This disruption highlighted the vulnerability of specialized pharmaceutical markets to healthcare system perturbations and prompted strategic adaptations among market participants.

Despite these challenges, the underlying drivers of 5-ALA market growth remain strong. The compound's unique properties, diverse applications, and growing body of supporting research continue to expand its potential market, setting the stage for sustained growth as healthcare systems recover from pandemic-related disruptions and agricultural applications continue to expand.

Growth Projections

The future outlook for the 5-aminolevulinic acid hydrochloride market appears highly promising, with robust growth projections indicating expanding applications and increasing adoption across multiple sectors. According to market analysis, the global 5-ALA market is anticipated to reach USD 159.58 million by 2030, growing at a compound annual growth rate (CAGR) of 7.29% from 2022 to 2030.

This projected growth trajectory reflects several converging factors that are driving increased demand for 5-ALA products. In the medical sector, the expanding application of fluorescence-guided surgery techniques, particularly in neurosurgery and oncology, represents a significant growth driver. As these surgical approaches become more widely adopted and expand to additional tumor types, the demand for high-purity 5-ALA for diagnostic applications is expected to increase correspondingly.

The agricultural sector presents another major growth avenue for 5-ALA products. Increasing focus on sustainable agriculture, coupled with growing challenges from climate change and environmental stressors, creates an expanding market for plant biostimulants and stress-mitigation products. The demonstrated efficacy of 5-ALA in enhancing crop resilience positions it favorably within this growing market segment.

In livestock production, ongoing efforts to reduce antibiotic use and implement more natural production approaches create opportunities for alternative growth promoters and immune stimulants. The documented benefits of 5-ALA for animal health and performance, combined with its natural origin and environmental compatibility, align well with these industry trends.

Geographic expansion represents another dimension of projected market growth. While established markets in Europe and North America continue to develop, the accelerating adoption in Asia-Pacific regions offers substantial growth potential. Increasing agricultural intensity, expanding healthcare infrastructure, and growing biotechnology capabilities across Asia-Pacific countries are expected to drive regional demand growth above global averages.

These growth projections suggest that 5-ALA is transitioning from a specialized compound with limited applications to a mainstream product with diverse uses across multiple industries. This evolution is likely to attract increased investment in production capacity, application research, and product development, further accelerating market expansion and diversification.

Research and Development Trends

The scientific and commercial landscape surrounding 5-aminolevulinic acid hydrochloride is characterized by dynamic research and development activities aimed at expanding applications and enhancing production efficiency. Current R&D trends reflect a multidisciplinary approach that spans medical, agricultural, and biotechnological domains.

In medical research, significant effort is being directed toward expanding the diagnostic and therapeutic applications of 5-ALA beyond established uses in neurosurgery and dermatology. Investigations into its potential for visualizing and treating additional tumor types, including meningiomas, medulloblastomas, ependymomas, and metastatic carcinomas, represent promising avenues for expanding medical applications. Furthermore, research into optimized dosing regimens, enhanced formulations, and combination therapies aims to improve efficacy and patient outcomes in existing applications.

Agricultural research on 5-ALA continues to explore its mechanisms of action in enhancing plant growth and stress resistance. Studies investigating optimal application rates, timing, and methods across different crop species and growing conditions are generating valuable knowledge for optimizing agricultural benefits. Additionally, research into the molecular and physiological responses to 5-ALA treatment is advancing understanding of its mode of action, potentially leading to more targeted and effective applications.

Production technology represents another active area of research and development. Traditional chemical synthesis methods for 5-ALA are being complemented and potentially replaced by biotechnological approaches using engineered microorganisms. Research on optimizing biosynthetic pathways for 5-ALA production in biological hosts aims to develop more cost-effective and environmentally sustainable production methods. These efforts address a critical factor in expanding market access by potentially reducing production costs.

Formulation development continues to advance across all application domains. In medical applications, research focuses on delivery systems that enhance tissue penetration, stability, and specificity. Agricultural formulations are being developed to improve field stability, application efficiency, and compatibility with existing farming practices. These formulation advances play a crucial role in translating the inherent benefits of 5-ALA into practical products with real-world utility.

Regulatory science represents an increasingly important dimension of 5-ALA research and development. Studies addressing safety, environmental impact, and efficacy standards support regulatory approval processes across different jurisdictions and application domains. This regulatory-focused research is essential for expanding market access and ensuring responsible product deployment.